Cas no 3626-69-5 (piperidine, 1-(1-oxo-2-butenyl)-)

• Product Name: piperidine, 1-(1-oxo-2-butenyl)-
• CAS No: 3626-69-5
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 921187
• PubChem ID: 107435
• Update Time: 2025-04-19

piperidine, 1-(1-oxo-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• piperidine, 1-(1-oxo-2-butenyl)-
• 1-piperidin-1-ylbut-2-en-1-one
• 1-(1-Oxobut-2-enyl)piperidine
• SCHEMBL10177866
• N-Crotonylpiperidine
• 50838-22-7
• 3626-69-5
• Piperidine, 1-crotonoyl-
• Piperidine,1-(1-oxo-2-butenyl)-,(E)
• crotonic acid piperidide
• EINECS 222-841-4
• 1-[(2E)-2-Butenoyl]piperidine #
• Piperidine, 1-(1-oxo-2-butenyl)-, (E)-

• Inchi： 1S/C9H15NO/c1-2-6-9(11)10-7-4-3-5-8-10/h2,6H,3-5,7-8H2,1H3/b6-2+
• InChI Key： DEHSTVNSEJEWPR-QHHAFSJGSA-N
• SMILES： O=C(/C=C/C)N1CCCCC1

Computed Properties

• Exact Mass: 153.11500
• Monoisotopic Mass: 153.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 0.986
• Boiling Point: 288.5°C at 760 mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.492
• PSA: 20.31000
• LogP: 1.51290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines